Cas no 2375261-21-3 (Benzyl N-(5-azaspiro[2.3]hexan-2-yl)carbamate;2,2,2-trifluoroacetic acid)

• Product Name: Benzyl N-(5-azaspiro[2.3]hexan-2-yl)carbamate;2,2,2-trifluoroacetic acid
• CAS No: 2375261-21-3
• MF: C₁₅H₁₇F₃N₂O₄
• MW: 346.301694631577
• CID: 5839405
• PubChem ID: 145867618
• Update Time: 2023-11-20

Benzyl N-(5-azaspiro[2.3]hexan-2-yl)carbamate;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7356552
• Benzyl N-(5-azaspiro[2.3]hexan-2-yl)carbamate;2,2,2-trifluoroacetic acid
• benzyl N-{5-azaspiro[2.3]hexan-1-yl}carbamate; trifluoroacetic acid
• 2375261-21-3
• Benzyl (5-azaspiro[2.3]hexan-1-yl)carbamate 2,2,2-trifluoroacetate

• Inchi： 1S/C13H16N2O2.C2HF3O2/c16-12(15-11-6-13(11)8-14-9-13)17-7-10-4-2-1-3-5-10;3-2(4,5)1(6)7/h1-5,11,14H,6-9H2,(H,15,16);(H,6,7)
• InChI Key： VLBISJOYLMTZEB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CC1C=CC=CC=1)C(NC1CC21CNC2)=O

Computed Properties

• Exact Mass: 346.11404151g/mol
• Monoisotopic Mass: 346.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų